Cas no 707-84-6 (3-acetyl-5-(1-methylethyl)pyrrolidine-2,4-dione)

• Product Name: 3-acetyl-5-(1-methylethyl)pyrrolidine-2,4-dione
• CAS No: 707-84-6
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1746604
• PubChem ID: 3083645
• Update Time: 2025-04-21

3-acetyl-5-(1-methylethyl)pyrrolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-5-(1-methylethyl)pyrrolidine-2,4-dione
• 3-acetyl-5-propan-2-ylpyrrolidine-2,4-dione
• 3-acetyl-5-isopropylpyrrolidine-2,4-dione
• 2,4-Pyrrolidinedione, 3-acetyl-5-isopropyl-
• DTXSID40990951
• 4-Acetyl-5-hydroxy-2-(propan-2-yl)-2,4-dihydro-3H-pyrrol-3-one
• 707-84-6
• 3-Acetyl-5-isopropyl-2,4-pyrrolidinedione

• Inchi： 1S/C9H13NO3/c1-4(2)7-8(12)6(5(3)11)9(13)10-7/h4,6-7H,1-3H3,(H,10,13)
• InChI Key： GBTIOVXDLJPTEH-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)C(NC1C(C)C)=O

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.089543
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• XLogP3: 0.6

Experimental Properties

• Density: 1.137
• Boiling Point: 391.3°C at 760 mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.472
• PSA: 63.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-diketones